Ethyl beta-aminofuran-3-propanoate

• Molecular Formula: C9H13NO3
• Molecular Weight: 183.20 g/mol
• IUPAC Name: ethyl 3-amino-3-(furan-3-yl)propanoate
• InChI: InChI=1S/C9H13NO3/c1-2-13-9(11)5-8(10)7-3-4-12-6-7/h3-4,6,8H,2,5,10H2,1H3
• InChI Key: GPICNQGICXGSGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=COC=C1)N

Description

Ethyl beta-aminofuran-3-propanoate is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 3-furancarboxaldehyde (8.6 ml), malonic acid monoethyl ester (15.8 g) and ammonium acetate (9.6 g) in isopropyl alcohol (200 ml) was heated to reflux under nitrogen. After 5 hours, the excess solvent was removed under reduced pressure and the semi-solid was treated with H2O (250 ml) and acidified to pH 2 using 12N HCl. The aqueous layer was washed with CH2Cl2 (2×100 ml). The aqueous layer was neutralized to pH>9 with K2CO3. The product was extracted with CH2Cl2 (2×100 ml). The organic layer was dried over Na2SO4 and the excess solvent was removed under reduced pressure to give ethyl β-aminofuran-3-propanoate (5 g) as a golden oil. The MS and 1H-NMR were consistent with the desired product.